Cas no 1152940-18-5 (4-(4-Amino-1H-pyrazol-1-yl)butanenitrile)

• Product Name: 4-(4-Amino-1H-pyrazol-1-yl)butanenitrile
• CAS No: 1152940-18-5
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 2123563
• Update Time: 2025-05-25

4-(4-Amino-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1H-pyrazol-1-yl)butanenitrile
• 4-(4-Amino-1H-pyrazol-1-yl)butanenitrile

• Inchi： 1S/C7H10N4/c8-3-1-2-4-11-6-7(9)5-10-11/h5-6H,1-2,4,9H2
• InChI Key： ZDIJVGJGCKEGLN-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CCCC#N

Computed Properties

• Exact Mass: 150.091
• Monoisotopic Mass: 150.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6

Additional information on 4-(4-Amino-1H-pyrazol-1-yl)butanenitrile

Recent Advances in the Study of 4-(4-Amino-1H-pyrazol-1-yl)butanenitrile (CAS: 1152940-18-5)

4-(4-Amino-1H-pyrazol-1-yl)butanenitrile (CAS: 1152940-18-5) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its pyrazole and nitrile functional groups, has been explored for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have focused on its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

One of the key areas of research involving 4-(4-Amino-1H-pyrazol-1-yl)butanenitrile is its application in the development of kinase inhibitors. Kinases are critical enzymes involved in various cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The pyrazole moiety in this compound serves as a privileged scaffold for binding to the ATP-binding site of kinases, making it a valuable building block for inhibitor design. Recent publications have highlighted its use in the synthesis of novel inhibitors targeting specific kinases, with promising results in preclinical models.

In addition to its role in kinase inhibition, 4-(4-Amino-1H-pyrazol-1-yl)butanenitrile has also been investigated for its antimicrobial properties. The nitrile group in the compound can undergo various chemical transformations, enabling the creation of derivatives with enhanced bioactivity. Studies have demonstrated that certain derivatives exhibit potent activity against bacterial and fungal pathogens, suggesting potential applications in addressing antibiotic resistance. These findings underscore the compound's versatility and its potential as a starting point for the development of new antimicrobial agents.

Another noteworthy aspect of research on 4-(4-Amino-1H-pyrazol-1-yl)butanenitrile is its use in chemical biology for probing protein-ligand interactions. The compound's ability to form stable interactions with biological targets has made it a useful tool for studying enzyme mechanisms and identifying new drug targets. Recent advances in structural biology and computational modeling have further elucidated the binding modes of this compound, providing insights that could guide the design of more effective therapeutics.

Despite the promising applications of 4-(4-Amino-1H-pyrazol-1-yl)butanenitrile, challenges remain in optimizing its pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on modifying the compound's structure to improve its solubility, bioavailability, and target selectivity. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore these modifications and accelerate the translation of findings into clinical applications.

In conclusion, 4-(4-Amino-1H-pyrazol-1-yl)butanenitrile (CAS: 1152940-18-5) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Its role as a building block for kinase inhibitors, antimicrobial agents, and probes for protein-ligand interactions highlights its significance in contemporary research. Ongoing studies aim to address existing limitations and unlock its full potential, paving the way for innovative therapeutic solutions.